Cas no 50614-86-3 (4-acetylindole)
4-acetylindole structure
Product Name:4-acetylindole
CAS No:50614-86-3
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03095177
CID:839333
PubChem ID:13004673
Update Time:2025-04-19
4-acetylindole Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1H-indol-4-yl)- (9CI)
- 1-(1H-indol-4-yl)ethanone
- 4-Acetylindole
- ETHANONE, 1-(1H-INDOL-4-YL)-
- 1-(1H-INDOL-4-YL)-ETHANONE
- 1-(indol-4-yl)ethanone
- 1-indol-4-yl-ethanone
- 4-Methylester indole, 4
- acetyl-4 indole
- AGN-PC-00KF4Y
- CTK8I9246
- PB23334
- SureCN827588
- DTXSID50514829
- SY097691
- AS-34094
- CS-0047277
- EN300-1856035
- J-502858
- MFCD03095177
- 50614-86-3
- RUBNGGWBJUGNNA-UHFFFAOYSA-N
- AKOS022715097
- BDBM93043
- DA-05383
- 1-(1H-Indol-4-yl)ethan-1-one
- SCHEMBL827588
- 4-acetylindole
-
- MDL: MFCD03095177
- Inchi: 1S/C10H9NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-6,11H,1H3
- InChI Key: RUBNGGWBJUGNNA-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.9Ų
4-acetylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I628235-10mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628235-50mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | I628235-100mg |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM108101-5g |
4-acetylindole |
50614-86-3 | 95% | 5g |
$1510 | 2021-08-06 | |
| Alichem | A199010042-5g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 5g |
$1010.00 | 2023-09-01 | |
| Alichem | A199010042-10g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1452.97 | 2023-09-01 | |
| Alichem | A199010042-25g |
1-(1H-Indol-4-yl)ethanone |
50614-86-3 | 95% | 25g |
$2177.56 | 2023-09-01 | |
| Chemenu | CM108101-1g |
4-acetylindole |
50614-86-3 | 95%+ | 1g |
$435 | 2024-07-16 | |
| Matrix Scientific | 112687-1g |
4-Acetylindole |
50614-86-3 | 1g |
$851.00 | 2023-09-09 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0143-10g |
1-(1H-indol-4-yl)ethanone |
50614-86-3 | 95% | 10g |
$1500 | 2023-09-07 |
4-acetylindole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
50614-86-3 (4-acetylindole) Related Products
- 103854-57-5(1-(7-quinolyl)ethanone)
- 3215-37-0(Ethanone,1-(9H-carbazol-3-yl)-)
- 103854-56-4(1-(quinolin-5-yl)ethan-1-one)
- 117321-88-7(Methanone, 1H-indol-4-yl-1-naphthalenyl-)
- 53330-94-2(1-(1H-indol-5-yl)ethan-1-one)
- 23592-74-7(2-Acetylcarbazole)
- 646058-71-1(Ethanone, 1-benzo[h]quinolin-4-yl-)
- 60814-30-4(1-(quinolin-4-yl)ethan-1-one)
- 3403-70-1(1,1'-(9H-carbazole-3,6-diyl)bis-Ethanone)
- 81223-73-6(1-(1H-Indol-6-yl)ethanone)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk